Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate

• IUPAC Name: methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C12H11FN2O3S/c1-7(16)14-12-15(6-11(17)18-2)9-4-3-8(13)5-10(9)19-12/h3-5H,6H2,1-2H3
• InChI Key: RABFSXZZRYBOPX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2=C(S1)C=C(C=C2)F)CC(=O)OC
• Molecular Formula: C12H11FN2O3S
• Molecular Weight: 282.29 g/mol

Description

“Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate” is a chemical compound that contains a benzothiazole core, which is a type of heterocyclic compound. Benzothiazoles are known for their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would include a benzothiazole core, a fluorine atom at the 6th position, and acetylimino and methyl acetate groups attached to the benzothiazole.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For instance, they can react with aldehydes to form 2-substituted benzothiazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of a fluorine atom might influence its reactivity and the acetylimino and methyl acetate groups could affect its solubility.

Mechanism of Action

The mechanism of action of Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate is not yet fully understood. However, studies have suggested that this compound may act as a potent inhibitor of various enzymes and proteins involved in disease progression. It may also modulate various signaling pathways in the body, leading to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various in vitro and in vivo studies. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate. First, more studies are needed to understand the mechanism of action of this compound and its potential applications in various diseases. Second, researchers can explore the use of this compound in the development of new materials for various applications. Finally, studies can be conducted to optimize the synthesis method and improve the properties of the compound for various applications.
In conclusion, this compound is a promising compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate involves the reaction of 2-amino-6-fluorobenzothiazole with acetyl chloride in the presence of triethylamine. The resulting product is then treated with methyl chloroacetate in the presence of sodium hydride to obtain the final product.

Scientific Research Applications

Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.